HEXBUTINOL
HEXBUTINOL
Brand Name:
Vulcanchem
CAS No.:
100274-02-0
VCID:
VC0027513
InChI:
InChI=1S/C21H29NO/c23-21(19-11-4-1-5-12-19,20-13-6-2-7-14-20)15-10-18-22-16-8-3-9-17-22/h1,4-5,11-12,20,23H,2-3,6-9,13-14,16-18H2
SMILES:
C1CCC(CC1)C(C#CCN2CCCCC2)(C3=CC=CC=C3)O
Molecular Formula:
C21H29NO
Molecular Weight:
311.5 g/mol
HEXBUTINOL
CAS No.: 100274-02-0
Main Products
VCID: VC0027513
Molecular Formula: C21H29NO
Molecular Weight: 311.5 g/mol
| CAS No. | 100274-02-0 |
|---|---|
| Product Name | HEXBUTINOL |
| Molecular Formula | C21H29NO |
| Molecular Weight | 311.5 g/mol |
| IUPAC Name | 1-cyclohexyl-1-phenyl-4-piperidin-1-ylbut-2-yn-1-ol |
| Standard InChI | InChI=1S/C21H29NO/c23-21(19-11-4-1-5-12-19,20-13-6-2-7-14-20)15-10-18-22-16-8-3-9-17-22/h1,4-5,11-12,20,23H,2-3,6-9,13-14,16-18H2 |
| Standard InChIKey | IXXCPZGOFVCPCH-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)C(C#CCN2CCCCC2)(C3=CC=CC=C3)O |
| Canonical SMILES | C1CCC(CC1)C(C#CCN2CCCCC2)(C3=CC=CC=C3)O |
| Synonyms | 1-(4-cyclohexyl-4-hydroxy-4-phenyl-2-butynyl)piperidine hexbutinol hexbutinol, (R)-isomer hexbutinol, (S)-isome |
| PubChem Compound | 124435 |
| Last Modified | Nov 11 2021 |
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